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oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate

Name: oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate
Brand: Smolecule
SKU: S7310014
Rating: 4 (4 reviews)

Catalog No.

S7310014

CAS No.

M.F

C18H24N2O3

M. Wt

316.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Toxicity and Safety in Scientific Experiments

7. Applications in Scientific Experiments
8. Current State of Research
9. Potential Implications in Various Fields of Research and Industry
10. Specification
11. Others

General Information

Product Name

oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate

IUPAC Name

oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate

Molecular Formula

C18H24N2O3

Molecular Weight

316.4 g/mol

InChI

InChI=1S/C18H24N2O3/c21-18(23-12-14-7-4-8-22-14)19-17-15-10-20(11-16(15)17)9-13-5-2-1-3-6-13/h1-3,5-6,14-17H,4,7-12H2,(H,19,21)/t14?,15-,16+,17?

InChI Key

VXCWKRBGDDTTID-HPZPOOBXSA-N

Canonical SMILES

C1CC(OC1)COC(=O)NC2C3C2CN(C3)CC4=CC=CC=C4

Isomeric SMILES

C1CC(OC1)COC(=O)NC2[C@H]3[C@@H]2CN(C3)CC4=CC=CC=C4

Oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate is a chemical compound that has gained attention in recent years due to its potential implications in various fields of research and industry. This paper provides an overview of the properties, synthesis, and applications of oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate.
1.

Definition and Background

Oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate is a chemical compound that belongs to the class of carbamates. This compound has the molecular formula C18H24N2O3 and a molecular weight of 316.398 g/mol.
2.

Physical and Chemical Properties

The physical and chemical properties of oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate have been reported in various studies. This compound is a white crystalline powder with a melting point of 121-122℃. The solubility of oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate in water is low, but it is soluble in organic solvents such as methanol, ethanol, and chloroform.
3.

Synthesis and Characterization

Oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate can be synthesized by a variety of methods. One method involves the reaction of 2-oxolanyl methyl chloroformate with (1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-6-amine in the presence of a catalyst. The structure of oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate can be characterized by various spectroscopic methods such as infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS).
4. Analytical Methods:
Various analytical methods have been developed for the analysis of oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate in different matrices. These methods include high-performance liquid chromatography (HPLC), thin-layer chromatography (TLC), and gas chromatography (GC).
5. Biological Properties:
Oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate has been found to exhibit various biological properties. It has been reported to have antitumor, antimicrobial, and anti-inflammatory activities. In addition, it has been found to inhibit acetylcholinesterase, an enzyme that is involved in the pathogenesis of Alzheimer's disease.
6.

Toxicity and Safety in Scientific Experiments

Studies have shown that oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate has low toxicity and is safe to use in scientific experiments. However, further studies are needed to evaluate its toxicity and safety in humans.
7.

Applications in Scientific Experiments

Oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate has been used in various scientific experiments. It has been used as a starting material for the synthesis of other compounds, as well as a standard for the analysis of other carbamates. In addition, it has been used in the development of new drugs for the treatment of various diseases.
8.

Current State of Research

The research on oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate is still ongoing. Current research focuses on the development of new methods for the synthesis and analysis of this compound, as well as its potential applications in various fields of research and industry.
9.

Potential Implications in Various Fields of Research and Industry

Oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate has potential implications in various fields of research and industry. It can be used as a starting material for the synthesis of other compounds, as well as a standard for the analysis of other carbamates. In addition, it has potential applications in the development of new drugs for the treatment of various diseases, such as cancer and Alzheimer's disease.
10. Limitations and Future Directions:
Although oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate has shown promising potential in various fields of research and industry, it also has limitations. For instance, its low solubility in water limits its applications in aqueous environments. In addition, further studies are needed to evaluate its toxicity and safety in humans. Future directions for the research on this compound include the development of new methods for its synthesis and analysis, as well as its applications in various fields of research and industry.
11. Future Directions:
There are several future directions for the research on oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate. One direction is to develop new methods for the synthesis of this compound that are more efficient and environmentally friendly. Another direction is to investigate the potential applications of this compound in the development of new drugs for the treatment of various diseases, such as cancer and Alzheimer's disease. Additionally, further studies are needed to evaluate the toxicity and safety of this compound in humans. In addition, there is potential for the use of this compound in materials science and catalysis. The development of new analytical methods for the detection and quantification of oxolan-2-ylmethyl N-[(1S,5R)-3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl]carbamate in different matrices is also a future direction for research. Finally, there is a need for further studies to investigate the potential use of this compound in the food and agricultural industries.